Cas no 1009282-06-7 (1-(2,3,5,6-tetramethylbenzenesulfonyl)pyrrolidine-2-carboxylic acid)

1009282-06-7 structure
Product name:1-(2,3,5,6-tetramethylbenzenesulfonyl)pyrrolidine-2-carboxylic acid
1-(2,3,5,6-tetramethylbenzenesulfonyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 1-[(2,3,5,6-Tetramethylphenyl)sulfonyl]proline
- 1-(2,3,5,6-Tetramethylphenylsulfonyl)-L-proline
- ((2,3,5,6-Tetramethylphenyl)sulfonyl)proline
- 1-(2,3,5,6-tetramethylbenzenesulfonyl)pyrrolidine-2-carboxylic acid
- CS-0076720
- BAS 07869894
- AKOS017264120
- 1-(2,3,5,6-tetramethylphenyl)sulfonylpyrrolidine-2-carboxylic acid
- AS-82328
- 1-(2,3,5,6-TetraMethylphenylsulfonyl)-L-proline, 96%
- F1755-0103
- SR-01000365324-1
- AKOS000737752
- SR-01000365324
- E81002
- 1009282-06-7
-
- MDL: MFCD05148195
- Inchi: InChI=1S/C15H21NO4S/c1-9-8-10(2)12(4)14(11(9)3)21(19,20)16-7-5-6-13(16)15(17)18/h8,13H,5-7H2,1-4H3,(H,17,18)
- InChI Key: DFFZRBIPGBTBHG-UHFFFAOYSA-N
- SMILES: CC1=CC(=C(C)C(=C1C)S(=O)(=O)N2CCCC2C(=O)O)C
Computed Properties
- Exact Mass: 311.11900
- Monoisotopic Mass: 311.119
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 484
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 83.1A^2
- XLogP3: 2.6
Experimental Properties
- Melting Point: 121-124℃
- PSA: 83.06000
- LogP: 3.17660
1-(2,3,5,6-tetramethylbenzenesulfonyl)pyrrolidine-2-carboxylic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Cooke Chemical | F913221-1g |
1-(2,3,5,6-Tetramethylphenylsulfonyl)-L-proline |
1009282-06-7 | Null | 1g |
RMB 3418.40 | 2025-02-20 | |
Life Chemicals | F1755-0103-1g |
1-(2,3,5,6-tetramethylbenzenesulfonyl)pyrrolidine-2-carboxylic acid |
1009282-06-7 | 95% | 1g |
$239.0 | 2023-09-07 | |
Life Chemicals | F1755-0103-2.5g |
1-(2,3,5,6-tetramethylbenzenesulfonyl)pyrrolidine-2-carboxylic acid |
1009282-06-7 | 95% | 2.5g |
$522.0 | 2023-09-07 | |
Cooke Chemical | F913221-250mg |
1-(2,3,5,6-Tetramethylphenylsulfonyl)-L-proline |
1009282-06-7 | Null | 250mg |
RMB 1229.60 | 2025-02-20 | |
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H33819-250mg |
1-(2,3,5,6-Tetramethylphenylsulfonyl)-L-proline, 96% |
1009282-06-7 | 96% | 250mg |
¥1537.00 | 2023-02-25 | |
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H33819-1g |
1-(2,3,5,6-Tetramethylphenylsulfonyl)-L-proline, 96% |
1009282-06-7 | 96% | 1g |
¥4273.00 | 2023-02-25 | |
Aaron | AR0090RL-100mg |
1-[(2,3,5,6-TETRAMETHYLPHENYL)SULFONYL]PROLINE |
1009282-06-7 | 96% | 100mg |
$5.00 | 2025-02-10 | |
Aaron | AR0090RL-250mg |
1-[(2,3,5,6-TETRAMETHYLPHENYL)SULFONYL]PROLINE |
1009282-06-7 | 96% | 250mg |
$6.00 | 2025-02-10 | |
Life Chemicals | F1755-0103-5g |
1-(2,3,5,6-tetramethylbenzenesulfonyl)pyrrolidine-2-carboxylic acid |
1009282-06-7 | 95% | 5g |
$789.0 | 2023-09-07 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-RZ230-50mg |
1-(2,3,5,6-Tetramethylphenylsulfonyl)-L-proline |
1009282-06-7 | 96% | 50mg |
¥187.0 | 2022-02-28 |
1-(2,3,5,6-tetramethylbenzenesulfonyl)pyrrolidine-2-carboxylic acid Related Literature
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1. Back matter
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Yafei Wang,Weiwei Chen,JiangKun Cao,Jianhua Xiao,Shanhui Xu,Mingying Peng J. Mater. Chem. C, 2019,7, 11824-11833
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Khaoula Boukari,Eric Duverger,Régis Stephan,Marie-Christine Hanf,Philippe Sonnet Phys. Chem. Chem. Phys., 2014,16, 14722-14729
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Christof Geßner,Dmytro Denysenko,Björn Bredenkötter,Fabienne Gschwind,Katharina M. Fromm,Wojciech Nitek,Elias Klemm,Dirk Volkmer Dalton Trans., 2013,42, 6909-6921
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Junjie Chen,Parham Rohani,Stavros G. Karakalos,Michael J. Lance,Todd J. Toops,Mark T. Swihart,Eleni A. Kyriakidou Chem. Commun., 2020,56, 9882-9885
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